Cas no 16996-47-7 (1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester)

1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester structure
16996-47-7 structure
Product Name:1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester
CAS No:16996-47-7
MF:C20H16N2O4
MW:348.352045059204
CID:95671
PubChem ID:59364829
Update Time:2025-04-18

1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, bis(4-aminophenyl) ester
    • bis(4-aminophenyl) benzene-1,3-dicarboxylate
    • 16996-47-7
    • DTXSID50731655
    • SCHEMBL8445592
    • Inchi: 1S/C20H16N2O4/c21-15-4-8-17(9-5-15)25-19(23)13-2-1-3-14(12-13)20(24)26-18-10-6-16(22)7-11-18/h1-12H,21-22H2
    • InChI Key: FRCGXWDENTYRDC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)C(C1C=CC=C(C(=O)OC2C=CC(=CC=2)N)C=1)=O

Computed Properties

  • Exact Mass: 348.11100700g/mol
  • Monoisotopic Mass: 348.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų
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